Cas no 2137747-02-3 (3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide)

• Product Name: 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide
• CAS No: 2137747-02-3
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 6512309
• PubChem ID: 165458212
• Update Time: 2025-05-24

3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2137747-02-3
• EN300-741714
• 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide

• Inchi： 1S/C10H18ClNO2/c1-10(2,6-11)9(13)12-7-4-5-8(7)14-3/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： PRJXVVXNWGWGDH-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(NC1CCC1OC)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide

Introduction to 3-Chloro-N-(2-Methoxycyclobutyl)-2,2-Dimethylpropanamide (CAS No. 2137747-02-3)

3-Chloro-N-(2-Methoxycyclobutyl)-2,2-dimethylpropanamide (CAS No. 2137747-02-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and is characterized by its unique structural features, including a chlorinated and methoxycyclobutyl substituent. The compound's structure and properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide is defined by its molecular formula, C₁₁H₁₉ClNO₂. The presence of the chlorine atom and the methoxycyclobutyl group imparts specific chemical and biological properties that are of interest to researchers. The compound's amide functionality also contributes to its stability and reactivity, making it a versatile molecule for synthetic transformations and biological studies.

In recent years, there has been a growing interest in the development of small molecules with potential therapeutic applications. 3-Chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide has been studied for its potential as a lead compound in drug discovery programs. Research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases.

One of the key areas of research involving 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide is its potential as an inhibitor of specific enzymes. Enzyme inhibitors are crucial in the treatment of diseases such as cancer, neurodegenerative disorders, and metabolic disorders. Studies have shown that this compound can effectively inhibit certain enzymes involved in these conditions, making it a valuable tool for further investigation.

The pharmacological properties of 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide have also been explored in preclinical studies. These studies have demonstrated that the compound exhibits favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and exert its intended therapeutic effects.

In addition to its potential as an enzyme inhibitor, 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide has been investigated for its anti-inflammatory properties. Inflammation is a common feature of many diseases, and compounds with anti-inflammatory activity can play a crucial role in their management. Preclinical studies have shown that this compound can reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators.

The safety profile of 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide is another important aspect that has been studied extensively. Toxicological evaluations have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile makes it a promising candidate for further clinical development.

The synthesis of 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide has been optimized to ensure high yields and purity. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve multi-step reactions that include functional group manipulations and selective transformations. The availability of scalable synthesis methods is crucial for transitioning this compound from the laboratory to clinical trials.

In conclusion, 3-chloro-N-(2-methoxycyclobutyl)-2,2-dimethylpropanamide (CAS No. 2137747-02-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation as a lead compound in drug discovery programs. Ongoing research continues to explore its therapeutic potential and optimize its use in various disease models.